Cas no 1209182-45-5 (5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(1H-imidazol-1-yl)methylbenzoate)

• Product Name: 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(1H-imidazol-1-yl)methylbenzoate
• CAS No: 1209182-45-5
• MF: C₁₉H₁₅N₃O₄
• MW: 349.340104341507
• CID: 6459224
• Update Time: 2025-05-19

5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(1H-imidazol-1-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(1H-imidazol-1-yl)methylbenzoate
• [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 4-(imidazol-1-ylmethyl)benzoate

• Inchi： 1S/C19H15N3O4/c23-19(15-5-3-14(4-6-15)11-22-8-7-20-13-22)25-12-16-10-18(26-21-16)17-2-1-9-24-17/h1-10,13H,11-12H2
• InChI Key： AOMNOLACGVQJAO-UHFFFAOYSA-N
• SMILES： C(OCC1C=C(C2=CC=CO2)ON=1)(=O)C1=CC=C(CN2C=NC=C2)C=C1

Computed Properties

• Exact Mass: 349.106
• Monoisotopic Mass: 349.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(1H-imidazol-1-yl)methylbenzoate

Introduction to 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(1H-imidazol-1-yl)methylbenzoate (CAS No: 1209182-45-5)

5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(1H-imidazol-1-yl)methylbenzoate, identified by its CAS number 1209182-45-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a fusion of multiple heterocyclic scaffolds, including furan, oxazole, and imidazole, linked through a benzoate moiety. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The compound's structure consists of a benzoate backbone substituted with a 5-(furan-2-yl) group at the 5-position and an 1,2-oxazol-3-ylmethyl group at the 3-position. Additionally, the benzoate ring is further functionalized with a 4-(1H-imidazol-1-yl)methyl group at the 4-position. This intricate architecture suggests potential interactions with biological targets, particularly enzymes and receptors, which are critical for modulating cellular processes. The presence of multiple heterocyclic rings enhances the compound's versatility, allowing for diverse pharmacological effects.

In recent years, there has been growing interest in designing molecules that combine multiple pharmacophores to achieve synergistic therapeutic effects. The structural features of 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(1H-imidazol-1-yl)methylbenzoate align well with this trend. The furan ring is known for its ability to interact with biological systems due to its electron-rich nature, while the oxazole and imidazole moieties are frequently found in bioactive molecules. These heterocycles have been extensively studied for their roles in various biological pathways, including inflammation, metabolism, and cell signaling.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The combination of the benzoate group and the three heterocyclic units creates a multifaceted structure that can be modified to optimize pharmacokinetic properties and target specificity. For instance, the benzoate moiety can be leveraged to enhance solubility and metabolic stability, while the heterocyclic rings provide opportunities for binding to specific biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of complex molecules like 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(1H-imidazol-1-yl)methylbenzoate with biological targets. These studies have highlighted its potential as an inhibitor of various enzymes involved in cancer progression, neurodegenerative diseases, and infectious disorders. For example, computational modeling suggests that this compound may interact with kinases and other enzymes that are overexpressed in tumor cells, potentially leading to antitumor effects.

The synthesis of 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 4-(1H-imidazol-1-ylmethylbenzoate) presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the coupling of different heterocyclic units into a single framework, requiring careful selection of reaction conditions and reagents. Advances in transition metal-catalyzed reactions have made it possible to construct complex molecular architectures more efficiently than traditional methods. These innovations have opened new avenues for exploring the synthetic pathways of such intricate molecules.

In addition to its potential as a drug candidate, this compound may also serve as a valuable tool for understanding fundamental biological processes. By studying its interactions with biological targets, researchers can gain insights into the mechanisms underlying various diseases. This knowledge can then be used to design more effective therapeutic strategies tailored to specific patient populations.

The pharmaceutical industry has increasingly recognized the importance of interdisciplinary collaboration in drug discovery. Combining expertise from chemistry, biology, pharmacology, and computational science has led to significant breakthroughs in developing novel therapeutics. The case of 5-(furan -2 -y l)-l , 2 - ox az ol -3 - ylm eth yl 4 -( l H - im id az ol - l - y lm eth yl ) b en zo ate ( CAS No : l20 9182 -45 -5 ) exemplifies how such collaborations can yield promising candidates for further development.

Future research directions may focus on optimizing the pharmacological properties of this compound through structure-based drug design approaches. By leveraging crystallographic data and molecular dynamics simulations, researchers can refine the structure to enhance binding affinity and reduce off-target effects. Additionally, exploring derivative compounds based on this scaffold could reveal new therapeutic possibilities.

The development of novel pharmaceuticals is often hindered by challenges related to bioavailability and formulation. However, advances in drug delivery systems have provided innovative solutions to overcome these obstacles. For instance, encapsulating this compound within nanoparticles or liposomes could improve its absorption and distribution within the body.

The regulatory landscape also plays a crucial role in bringing new drugs to market. Compliance with stringent guidelines ensures that therapeutic agents are safe and effective for patients worldwide. As research on compounds like 5-(furan -2 -y l)-l , 2 - ox az ol -3 - ylm eth yl 4 -( l H - im id az ol - l - y lm eth yl ) b en zo ate ( CAS No : l20 9182 -45 -5 ) progresses through clinical trials and regulatory submissions, it will be essential to navigate these requirements effectively.

In conclusion,5-(furan -2 -y l)-l , 2 - ox az ol -3 - ylm eth yl 4 -( l H im id az ol-l-y lm eth yl ) b en zo ate ( CAS No : l20 9182 -45 _5) represents a structurally fascinating molecule with significant potential in pharmaceutical research . Its unique combination of heterocyclic units makes it an attractive candidate for further exploration as a therapeutic agent or biochemical probe . As scientific understanding continues to evolve ,this compound will likely play an important role in advancing our knowledge of disease mechanisms and developing innovative treatments .